Cas no 62077-84-3 (Naphth[1,2-d]oxazol-2(1H)-one, 5-nitro-)

Naphth[1,2-d]oxazol-2(1H)-one, 5-nitro- structure
62077-84-3 structure
Product Name:Naphth[1,2-d]oxazol-2(1H)-one, 5-nitro-
CAS No:62077-84-3
MF:C11H6N2O4
MW:230.176342487335
CID:458919
PubChem ID:71390214
Update Time:2025-04-19

Naphth[1,2-d]oxazol-2(1H)-one, 5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Naphth[1,2-d]oxazol-2(1H)-one, 5-nitro-
    • 5-nitro-1H-benzo[e][1,3]benzoxazol-2-one
    • 5-Nitronaphtho[1,2-d][1,3]oxazol-2(1H)-one
    • DTXSID10812136
    • 62077-84-3
    • Inchi: 1S/C11H6N2O4/c14-11-12-10-7-4-2-1-3-6(7)8(13(15)16)5-9(10)17-11/h1-5H,(H,12,14)
    • InChI Key: VNZNDKOSNWPMIP-UHFFFAOYSA-N
    • SMILES: O1C(NC2=C1C=C(C1C=CC=CC2=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 230.03278
  • Monoisotopic Mass: 230.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • PSA: 81.47
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